4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide

• IUPAC Name: 4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-3-17(21)19-14-7-9-15(10-8-14)20-18(22)13-5-11-16(12-6-13)23-4-2/h5-12H,3-4H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: IIQVCWKNNIYNCQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide is an organic compound with a complex structure that includes an ethoxy group, a propanoylamino group, and a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide typically involves a multi-step process. One common method starts with the preparation of 4-ethoxybenzoic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 4-aminobenzamide in the presence of a base such as triethylamine to form the desired product. The reaction conditions often require careful control of temperature and pH to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the ethoxy group or the amide group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce primary amines.

Scientific Research Applications

4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-ethoxy-N-[4-(propionylamino)phenyl]benzamide
• 4-ethoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide

Uniqueness

4-ethoxy-N-[4-(propanoylamino)phenyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it valuable for targeted research and applications.